Irindalone
Irindalone
Irindalone is a novel serotonin 5-HT2 antagonist.
Brand Name:
Vulcanchem
CAS No.:
96478-43-2
VCID:
VC0007249
InChI:
InChI=1S/C24H29FN4O/c25-19-7-5-18(6-8-19)22-17-23(21-4-2-1-3-20(21)22)28-14-11-27(12-15-28)13-16-29-10-9-26-24(29)30/h1-8,22-23H,9-17H2,(H,26,30)/t22-,23+/m0/s1
SMILES:
C1CN(C(=O)N1)CCN2CCN(CC2)C3CC(C4=CC=CC=C34)C5=CC=C(C=C5)F
Molecular Formula:
C₂₄H₂₉FN₄O
Molecular Weight:
408.5 g/mol
Irindalone
CAS No.: 96478-43-2
Inhibitors
VCID: VC0007249
Molecular Formula: C₂₄H₂₉FN₄O
Molecular Weight: 408.5 g/mol
| CAS No. | 96478-43-2 |
|---|---|
| Product Name | Irindalone |
| Molecular Formula | C₂₄H₂₉FN₄O |
| Molecular Weight | 408.5 g/mol |
| IUPAC Name | 1-[2-[4-[(1R,3S)-3-(4-fluorophenyl)-2,3-dihydro-1H-inden-1-yl]piperazin-1-yl]ethyl]imidazolidin-2-one |
| Standard InChI | InChI=1S/C24H29FN4O/c25-19-7-5-18(6-8-19)22-17-23(21-4-2-1-3-20(21)22)28-14-11-27(12-15-28)13-16-29-10-9-26-24(29)30/h1-8,22-23H,9-17H2,(H,26,30)/t22-,23+/m0/s1 |
| Standard InChIKey | GHAMYXPEZSUOCU-XZOQPEGZSA-N |
| Isomeric SMILES | C1CN(C(=O)N1)CCN2CCN(CC2)[C@@H]3C[C@H](C4=CC=CC=C34)C5=CC=C(C=C5)F |
| SMILES | C1CN(C(=O)N1)CCN2CCN(CC2)C3CC(C4=CC=CC=C34)C5=CC=C(C=C5)F |
| Canonical SMILES | C1CN(C(=O)N1)CCN2CCN(CC2)C3CC(C4=CC=CC=C34)C5=CC=C(C=C5)F |
| Description | Irindalone is a novel serotonin 5-HT2 antagonist. |
| Synonyms | 1-(2-(4-(3-(p-fluorophenyl)-1-indanyl)-1-piperazinyl)ethyl)-2-imidazolidinone irindalone Lu 21-099 Lu 21.099 Lu 21099 |
| Reference | [1]. Mikkelsen EO, et al. Comparison of the effect of irindalone, a novel serotonin 5-HT2 antagonist and ketanserin on mechanical responses of rat thoracic aorta. Eur J Pharmacol. 1988 Apr 27;149(1-2):145-8. |
| PubChem Compound | 65845 |
| Last Modified | Nov 12 2021 |
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